N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H10F2N2OS2/c16-9-6-11(17)14-12(7-9)22-15(19-14)18-13(20)8-21-10-4-2-1-3-5-10/h1-7H,8H2,(H,18,19,20)
• InChI Key: GFIPYQVSNMXMRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C15H10F2N2OS2
• Molecular Weight: 336.4 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide, also known as DFBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antitumor Activity

• Compounds with structures similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide have shown potential in antitumor activity. For instance, certain derivatives of N-[4-(benzothiazole-2-yl)phenyl]acetamide demonstrated considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Synthesis of Heterocyclic Compounds

• The molecule has been used as a building block for synthesizing fused thiazolo[3,2-a]pyrimidinone products. This involves elimination reactions and subsequent formation of new ring structures, showcasing its utility in creating novel heterocyclic compounds (Janardhan et al., 2014).

Structural Studies

• Similar compounds have been studied for their molecular structures, revealing intricate intermolecular interactions and crystalline properties. This aids in understanding the structural characteristics of such molecules (Boechat et al., 2011).

Antimicrobial Activity

• Derivatives of this compound have demonstrated antimicrobial properties. This includes reactions leading to various derivatives that display good antimicrobial activity, indicating potential in pharmaceutical applications (Fahim & Ismael, 2019).

Biological Activities

• Research has also explored various biological activities of similar compounds, including antioxidant, haemolytic, antibacterial, and urease inhibition activities. Certain derivatives showed significant activity, particularly in urease inhibition (Gull et al., 2016).

Theoretical Investigations for Drug Development

• Theoretical investigations have been conducted on similar sulfonamide derivatives for their potential as antimalarial agents and for use against COVID-19. This includes computational calculations and molecular docking studies, demonstrating the compound's potential in drug discovery (Fahim & Ismael, 2021).

Spectroscopic and Quantum Studies

• Spectroscopic and quantum mechanical studies have been carried out on benzothiazolinone acetamide analogs. These studies include ligand-protein interactions and photovoltaic efficiency modeling, suggesting applications in bioactive materials and energy conversion (Mary et al., 2020).

Antibacterial Evaluation

• Novel N-phenylacetamide derivatives, including those with thiazole moieties, have been synthesized and evaluated for antibacterial activities. This research highlights the potential of these compounds in the development of new antibacterial agents (Lu et al., 2020).